N'-({2-[(4-methylphenyl)thio]propanoyl}oxy)-3-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-3-yl)methylidene]amino] 2-(4-methylphenyl)sulfanylpropanoate
• InChI: InChI=1S/C16H17N3O2S/c1-11-5-7-14(8-6-11)22-12(2)16(20)21-19-15(17)13-4-3-9-18-10-13/h3-10,12H,1-2H3,(H2,17,19)
• InChI Key: LWLFNXMAXGJWKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC(C)C(=O)ON=C(C2=CN=CC=C2)N
• Isomeric SMILES: CC1=CC=C(C=C1)SC(C)C(=O)O/N=C(/C2=CN=CC=C2)\N
• Molecular Formula: C16H17N3O2S
• Molecular Weight: 315.4 g/mol

Description

N-({2-[(4-methylphenyl)thio]propanoyl}oxy)-3-pyridinecarboximidamide, also known as MPTPPI, is a chemical compound that has been of interest in scientific research due to its potential applications in the field of medicine.

Scientific Research Applications

N'-({2-[(4-methylphenyl)thio]propanoyl}oxy)-3-pyridinecarboximidamide has been studied for its potential applications in the treatment of cancer and other diseases. Research has shown that N'-({2-[(4-methylphenyl)thio]propanoyl}oxy)-3-pyridinecarboximidamide has anti-tumor properties and can inhibit the growth of cancer cells in vitro. Additionally, N'-({2-[(4-methylphenyl)thio]propanoyl}oxy)-3-pyridinecarboximidamide has been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases such as arthritis.

Mechanism of Action

The exact mechanism of action of N'-({2-[(4-methylphenyl)thio]propanoyl}oxy)-3-pyridinecarboximidamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. Specifically, N'-({2-[(4-methylphenyl)thio]propanoyl}oxy)-3-pyridinecarboximidamide is thought to inhibit the activity of protein kinases, which play a key role in the regulation of cell growth and division.
Biochemical and Physiological Effects:
Studies have shown that N'-({2-[(4-methylphenyl)thio]propanoyl}oxy)-3-pyridinecarboximidamide can induce apoptosis, or programmed cell death, in cancer cells. Additionally, N'-({2-[(4-methylphenyl)thio]propanoyl}oxy)-3-pyridinecarboximidamide has been shown to inhibit the growth of tumors in animal models. In terms of its physiological effects, N'-({2-[(4-methylphenyl)thio]propanoyl}oxy)-3-pyridinecarboximidamide has been shown to reduce inflammation in animal models of arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using N'-({2-[(4-methylphenyl)thio]propanoyl}oxy)-3-pyridinecarboximidamide in lab experiments is its specificity for certain enzymes, which allows researchers to study the effects of inhibiting these enzymes without affecting other cellular processes. However, one limitation of using N'-({2-[(4-methylphenyl)thio]propanoyl}oxy)-3-pyridinecarboximidamide is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on N'-({2-[(4-methylphenyl)thio]propanoyl}oxy)-3-pyridinecarboximidamide. One area of interest is the development of more potent and selective inhibitors of the enzymes targeted by N'-({2-[(4-methylphenyl)thio]propanoyl}oxy)-3-pyridinecarboximidamide. Additionally, research could focus on the use of N'-({2-[(4-methylphenyl)thio]propanoyl}oxy)-3-pyridinecarboximidamide in combination with other drugs to enhance its anti-tumor or anti-inflammatory effects. Finally, further studies are needed to determine the safety and efficacy of N'-({2-[(4-methylphenyl)thio]propanoyl}oxy)-3-pyridinecarboximidamide in humans, which could lead to its development as a potential therapeutic agent.

Synthesis Methods

N'-({2-[(4-methylphenyl)thio]propanoyl}oxy)-3-pyridinecarboximidamide can be synthesized using a multi-step process that involves the reaction of 4-methylthiophenol with 2-bromo-2-methylpropionic acid to form 2-[(4-methylphenyl)thio]propanoic acid. This acid is then reacted with 3-pyridinecarboximidamide in the presence of a coupling agent such as N,N'-diisopropylcarbodiimide (DIC) to form N'-({2-[(4-methylphenyl)thio]propanoyl}oxy)-3-pyridinecarboximidamide.